2,2-Dimethyl-3,6,9,12,15-pentaoxa-2-silahexadecane
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Overview
Description
2,2-dimethyl-3,6,9,12,15-pentaoxa-2-silahexadecane is a polyether that is tetraethylene glycol in which the terminal hydroxy hydrogens are replaced by methyl and trimethylsilyl groups. It is a silyl ether and a polyether. It derives from a tetraethylene glycol.
Scientific Research Applications
Synthesis and Molecular Structure
- The Synthesis of 2-Silanorcaranes: Research by Rosenberg and Zuckerman (1971) explored the stepwise reduction of related compounds, leading to the synthesis of 2,2-Dimethyl-2-silanorcarane, which is a compound similar to 2,2-Dimethyl-3,6,9,12,15-pentaoxa-2-silahexadecane (Rosenberg & Zuckerman, 1971).
Electrochemical and Structural Studies
- Redox-active Crown Ethers: Delgado et al. (1992) conducted electrochemical and electron paramagnetic resonance studies on alkali metal complexes of quinone crown ethers, providing insights into the structural behavior of similar complex ethers (Delgado et al., 1992).
Catalysis and Chemical Reactions
- Neat Dimethyl Ether Conversion to Olefins: Al-Dughaither and Lasa (2014) investigated the conversion of neat dimethyl ether over HZSM-5 catalysts, which is relevant for understanding the reactivity and applications of similar dimethyl compounds (Al-Dughaither & Lasa, 2014).
- Cross-Linked Polymer Coated Pd Nanocatalysts: Wu et al. (2009) developed catalysts for hydrogenation reactions, demonstrating the role of dimethyl compounds in enhancing selectivity and stability in green chemistry applications (Wu et al., 2009).
Interaction with Ions
- Interaction with Hydrogen and Copper(II) Ions: Aragó et al. (1991) synthesized and characterized polyazaalkanes, including dimethyl variants, studying their protonation behavior, which can be related to the behavior of similar compounds (Aragó et al., 1991).
Gas-Phase Molecular Structure
- Molecular Structure from Gas-Phase Electron Diffraction: Schultz et al. (1993) investigated the gas-phase molecular structure of a compound closely related to this compound, providing insights into its molecular conformation (Schultz et al., 1993).
Properties
CAS No. |
78463-25-9 |
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Molecular Formula |
C12H28O5Si |
Molecular Weight |
280.43 g/mol |
IUPAC Name |
2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy-trimethylsilane |
InChI |
InChI=1S/C12H28O5Si/c1-13-5-6-14-7-8-15-9-10-16-11-12-17-18(2,3)4/h5-12H2,1-4H3 |
InChI Key |
QKHDUFRVIZBBBW-UHFFFAOYSA-N |
SMILES |
COCCOCCOCCOCCO[Si](C)(C)C |
Canonical SMILES |
COCCOCCOCCOCCO[Si](C)(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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